2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}-N'-(3-hydroxy-4-methoxybenzylidene)acetohydrazide

• IUPAC Name: 2-[[5-(3,4-dimethoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C26H25N5O5S/c1-34-21-11-9-17(13-20(21)32)15-27-28-24(33)16-37-26-30-29-25(31(26)19-7-5-4-6-8-19)18-10-12-22(35-2)23(14-18)36-3/h4-15,32H,16H2,1-3H3,(H,28,33)/b27-15+
• InChI Key: ZGIYGNMSCIBXNJ-JFLMPSFJSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC)O
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC)O
• Molecular Formula: C26H25N5O5S
• Molecular Weight: 519.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, starting with a basic heterocyclic compound which undergoes various reactions including cyclization, aminomethylation, and the formation of Schiff bases among others. Compounds such as 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide serve as starting points for these syntheses, leading to complex derivatives through reactions like alkylation and Mannich base formation (Bekircan, Ülker, & Menteşe, 2015).

Molecular Structure Analysis

The molecular structure of compounds related to the one can be elucidated using various spectroscopic techniques like IR, 1H NMR, 13C NMR, and X-ray crystallography. For instance, the crystal structure of N'-(1-phenyl-benzyl-idene)-2-(thio-phen-3-yl)acetohydrazides reveals the molecular geometry and the orientation of functional groups, which is critical for understanding the compound's reactivity and interaction with other molecules (Quoc et al., 2019).

Chemical Reactions and Properties

Compounds with the triazole and acetohydrazide groups participate in various chemical reactions, including cyclizations that result in the formation of new heterocyclic structures. These reactions are influenced by the presence of substituents like methoxyphenyl groups, which can affect the reactivity and the outcomes of the synthetic routes. The compounds' ability to undergo transformations such as Schiff base formation and Mannich reactions demonstrates their versatile chemical properties (Bekircan, Menteşe, & Ülker, 2014).

Scientific Research Applications

Synthetic Pathways and Derivatives

The synthesis of novel heterocyclic compounds, including triazole derivatives, has been a focus of research due to their potential biological activities. For instance, Bekircan et al. (2015) explored the synthesis of compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, investigating their lipase and α-glucosidase inhibition properties. This research highlights the versatility of the triazole core in synthesizing compounds with significant biological activities (Bekircan, Ülker, & Menteşe, 2015).

Anticancer and Antioxidant Properties

Anticancer and antioxidant properties are pivotal areas of research for triazole derivatives. Another study by Bekircan et al. (2008) on the synthesis and anticancer evaluation of new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives, showcases the potential of these compounds against a panel of cancer cell lines, emphasizing the anticancer capabilities of such structures (Bekircan, Kucuk, Kahveci, & Bektaş, 2008). Additionally, Hussain (2016) synthesized new 5-amino-1,2,4-triazole derivatives containing 2,6-dimethoxyphenol, showcasing significant free-radical scavenging abilities, thereby highlighting their antioxidant potential (Hussain, 2016).

Molecular Interactions and Structural Analysis

The study of molecular interactions and structural analysis forms an integral part of understanding the efficacy and mechanism of action of chemical compounds. For example, the crystal structure analysis of related N'-(1-phenyl-benzylidene)-2-(thiophen-3-yl)acetohydrazides by Quoc et al. (2019), provides insights into the molecular configurations that contribute to the activity of these compounds, offering a foundation for further modifications to enhance their biological activities (Quoc et al., 2019).